Cas no 1093452-52-8 (Indole-3-carboxaldehyde-13C)

Indole-3-carboxaldehyde-13C Properties

Names and Identifiers

• Indole-3-carboxaldehyde-13C
• 1H-indole-3-carbaldehyde-13C
• 1H-indole-3-carbaldehyde
• 2H-Indole-3-carboxaldehyde-13C
• 3-Formylindole-13C
• J-002272
• DTXSID60675975
• 3-Formylindole-13C; 2H-Indole-3-carboxaldehyde-13C;
• HY-W007376S
• 1093452-52-8
• 1H-Indole-3-(~13~C)carbaldehyde
• DB-276831
• CS-0643563
• +Expand

• InChIKey： OLNJUISKUQQNIM-PTQBSOBMSA-N
• Inchi： InChI=1S/C9H7NO/c11-6-7-5-10-9-4-2-1-3-8(7)9/h1-6,10H/i6+1
• SMILES： C1=CC=C2C(=C1)C(=CN2)C=O

Computed Properties

• Exact Mass: 146.05600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 146.056118682g/mol
• Heavy Atom Count: 11
• Complexity: 158
• Isotope Atom Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.7
• Topological Polar Surface Area: 32.9Ų

Experimental Properties

• LogP: 1.98040
• PSA: 32.86000